Technical Guide: Electronic Properties and Reactivity of 3,6-Difluoro-1,2,4-Triazine
Executive Summary The 3,6-difluoro-1,2,4-triazine scaffold represents a highly electron-deficient heterocyclic motif. Distinguished by the potent inductive effects of fluorine atoms at the C3 and C6 positions, this molec...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 3,6-difluoro-1,2,4-triazine scaffold represents a highly electron-deficient heterocyclic motif. Distinguished by the potent inductive effects of fluorine atoms at the C3 and C6 positions, this molecule serves as a "super-reactive" diene in Inverse Electron Demand Diels-Alder (IEDDA) cycloadditions and a versatile electrophile in Nucleophilic Aromatic Substitution (SNAr). This guide details its electronic architecture, reactivity profiles, and experimental handling, providing a roadmap for its application in bioorthogonal chemistry and heterocycle synthesis.
Electronic Architecture
Molecular Orbital Analysis
The reactivity of 1,2,4-triazines is governed by the energy of their Lowest Unoccupied Molecular Orbital (LUMO).
LUMO Lowering: The presence of fluorine atoms (highly electronegative,
) exerts a strong inductive withdrawal (-I effect) on the triazine ring. This significantly lowers the LUMO energy compared to alkyl- or aryl-substituted analogs (e.g., 3,6-dimethyl-1,2,4-triazine).
IEDDA Implications: According to Frontier Molecular Orbital (FMO) theory, a lower LUMO energy in the diene (triazine) reduces the energy gap (
) with the HOMO of electron-rich or strained dienophiles (e.g., trans-cyclooctene, TCO). This results in accelerated reaction kinetics ().[1][2]
Electrostatic Potential (ESP)
The electron density distribution is heavily skewed, creating distinct zones of reactivity:
Electrophilic Hotspots: The carbon atoms at positions 3, 5, and 6 exhibit high positive electrostatic potential.
Regioselectivity Driver: While C3 is flanked by two nitrogen atoms (N2, N4), experimental data on di-halo analogs suggests the C6 position is often the most electrophilic site for initial nucleophilic attack, though this is highly condition-dependent [1].
Due to the extreme electron deficiency, the C-F bonds are labile.
Regioselectivity: In 3,6-dihalo-1,2,4-triazines, nucleophilic attack typically favors the C6 position [1]. However, the C3 position is also reactive.
Competing Reactions: In aqueous media or buffers containing nucleophiles (thiols, amines), SNAr can compete with IEDDA, leading to deactivation of the probe.
Visualization of Reactivity Pathways
The following diagram illustrates the divergent reactivity of the scaffold depending on the reagents employed.
Figure 1: Divergent reactivity pathways.[1][2] IEDDA leads to stable pyridine conjugates, while SNAr results in fluorine displacement.
Experimental Protocols
Synthesis Strategy (Conceptual)
Direct synthesis of the 3,6-difluoro derivative is typically achieved via halogen exchange (Halex) from the corresponding dichloro-analog, which is more accessible [2].
Quenching: If necessary, add an excess of vinyl ether to scavenge unreacted triazine.
Critical Stability & Handling
Moisture Sensitivity: Due to the high electrophilicity at C6, the compound is prone to hydrolysis, forming 6-hydroxy-3-fluoro-1,2,4-triazine. Store under Argon at -20°C.
Solvent Choice: Avoid nucleophilic solvents (e.g., primary alcohols) for long-term storage. DMSO or Anhydrous Acetonitrile are preferred.[1][2]
References
BenchChem. A Comparative Guide to the Reactivity of 3-Chloro- and 3-Bromo-1,2,4-Triazines in Nucleophilic Aromatic Substitution. BenchChem Technical Guides.[1][2] Link[1][2]
ResearchGate. Unbalanced-Ion-Pair-Catalyzed Nucleophilic Fluorination Using Potassium Fluoride. ResearchGate.[1][2] Link
National Institutes of Health (NIH). Inverse Electron Demand Diels–Alder Reactions of 1,2,3-Triazines: Pronounced Substituent Effects on Reactivity. PMC.[1][2] Link
Wikipedia. Inverse electron-demand Diels–Alder reaction.[1][2][5][6] Wikipedia.[1][2] Link
An In-depth Technical Guide to the HOMO-LUMO Gap Energy of Electron-Deficient 3,6-difluoro-1,2,4-triazine
A Resource for Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract The frontier molecular orbitals, namely the Highest Occupied Molecular Orbital (HOMO) and th...
Author: BenchChem Technical Support Team. Date: February 2026
A Resource for Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
The frontier molecular orbitals, namely the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), are fundamental in determining the electronic properties and reactivity of a molecule. The energy difference between these orbitals, the HOMO-LUMO gap, is a critical parameter in drug discovery and materials science, offering insights into a compound's stability, electronic transitions, and potential for intermolecular interactions. This technical guide provides a comprehensive overview of the theoretical and experimental methodologies for determining the HOMO-LUMO gap of the electron-deficient heterocycle, 3,6-difluoro-1,2,4-triazine. This molecule is of significant interest due to the prevalence of the 1,2,4-triazine scaffold in medicinal chemistry and the profound impact of fluorination on molecular properties.[1][2][3]
Introduction: The Significance of the HOMO-LUMO Gap in a Pharmacological Context
The 1,2,4-triazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds with applications as anticancer, antifungal, and anti-inflammatory agents.[3][4][5] Its inherent electron-deficient nature, a consequence of the three nitrogen atoms in the six-membered ring, plays a crucial role in its chemical behavior and biological target interactions. The introduction of highly electronegative fluorine atoms at the 3 and 6 positions further accentuates this electron deficiency, profoundly influencing the molecule's electronic landscape.
Understanding the HOMO-LUMO gap of 3,6-difluoro-1,2,4-triazine is paramount for several reasons:
Chemical Reactivity: A smaller HOMO-LUMO gap generally correlates with higher chemical reactivity.[6] This is because less energy is required to excite an electron from the HOMO to the LUMO, making the molecule more susceptible to reactions with nucleophiles and electrophiles.
Bioavailability and Metabolism: The electronic properties governed by the frontier orbitals can influence a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.
Target Engagement: The HOMO and LUMO energy levels are indicative of a molecule's ability to donate or accept electrons, respectively. These characteristics are pivotal in forming non-covalent interactions, such as π-π stacking and charge-transfer interactions, with biological targets like proteins and nucleic acids.
This guide will provide a robust framework for both the computational prediction and experimental determination of the HOMO-LUMO gap of 3,6-difluoro-1,2,4-triazine, empowering researchers to rationalize its reactivity and guide the design of novel therapeutics.
Theoretical Determination of the HOMO-LUMO Gap: A Computational Approach
Density Functional Theory (DFT) has emerged as a powerful and widely used computational method for predicting the electronic structure and properties of molecules with a favorable balance of accuracy and computational cost.
The Causality Behind Method Selection
The choice of a specific DFT functional and basis set is critical for obtaining reliable results. For organic molecules containing nitrogen and fluorine, hybrid functionals that incorporate a portion of exact Hartree-Fock exchange often provide improved accuracy. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional is a popular and well-validated choice for such systems.[6][7][8] The basis set determines the mathematical functions used to describe the atomic orbitals. Pople-style basis sets, such as 6-31G(d,p) or the more flexible 6-311++G(d,p), are commonly employed and generally yield accurate geometries and electronic properties for molecules of this type.[6][7]
Self-Validating Computational Protocol
A reliable computational workflow ensures the reproducibility and accuracy of the predicted HOMO-LUMO gap.
Step-by-Step Computational Workflow:
Molecule Building and Initial Optimization:
Construct the 3D structure of 3,6-difluoro-1,2,4-triazine using a molecular modeling software (e.g., Avogadro, GaussView).
Perform an initial geometry optimization using a lower-level, computationally less expensive method (e.g., a semi-empirical method like PM6) to obtain a reasonable starting geometry.[9]
DFT Geometry Optimization:
Create an input file for a quantum chemistry software package (e.g., Gaussian, ORCA).
Specify the chosen DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).
Perform a full geometry optimization to find the lowest energy conformation of the molecule.
Confirm that the optimization has converged to a true minimum by performing a frequency calculation; the absence of imaginary frequencies indicates a stable structure.
Extraction of Orbital Energies:
From the output file of the converged DFT calculation, locate the section listing the molecular orbital energies.
Identify the energy of the Highest Occupied Molecular Orbital (EHOMO) and the Lowest Unoccupied Molecular Orbital (ELUMO).
Calculation of the HOMO-LUMO Gap:
The HOMO-LUMO gap (Egap) is calculated as the difference between the LUMO and HOMO energies:
Egap = ELUMO - EHOMO
Visualization of the Computational Workflow
Caption: A diagram showing the parallel experimental workflows for determining the electrochemical and optical HOMO-LUMO gaps.
Data Summary and Interpretation
As specific experimental or computational data for 3,6-difluoro-1,2,4-triazine is not readily available in the peer-reviewed literature, this section provides a template for summarizing the data obtained from the protocols described above. For context, related 1,2,4-triazine derivatives have shown HOMO-LUMO gaps in the range of 3-5 eV, depending on the substituents.
[6]
Table 1: Summary of Calculated and Experimental HOMO-LUMO Gap Data for 3,6-difluoro-1,2,4-triazine
Parameter
Method
Value
EHOMO
DFT (B3LYP/6-311++G(d,p))
Calculated Value (eV)
ELUMO
DFT (B3LYP/6-311++G(d,p))
Calculated Value (eV)
Computational Egap
DFT (B3LYP/6-311++G(d,p))
ELUMO - EHOMO (eV)
EHOMO
Cyclic Voltammetry
Measured Value (eV)
ELUMO
Cyclic Voltammetry
Measured Value (eV)
Electrochemical Egap
Cyclic Voltammetry
ELUMO - EHOMO (eV)
Optical Egap
UV-Vis Spectroscopy
1240 / λonset (eV)
Note: The optical gap determined by UV-Vis spectroscopy can sometimes differ from the electrochemical gap due to excitonic effects. The computational gap is for a single molecule in the gas phase (unless a solvent model is included) and may differ from experimental values obtained in solution.
Conclusion
The HOMO-LUMO gap of 3,6-difluoro-1,2,4-triazine is a key determinant of its electronic properties and reactivity. This technical guide has provided a detailed, step-by-step framework for its determination using both state-of-the-art computational and experimental techniques. By following these self-validating protocols, researchers in drug discovery and materials science can gain valuable insights into the electronic structure of this important heterocyclic scaffold. This knowledge is instrumental in understanding its interaction with biological targets, predicting its metabolic fate, and guiding the rational design of new, more effective therapeutic agents. The synergy between computational prediction and experimental measurement provides the most robust and comprehensive understanding of the molecular properties that drive biological function.
References
1,2,4-Triazine-based Materials: Spectroscopic Investigation, DFT, NBO, and TD-DFT Calculations as Well As Dye-sensitized Solar Cells Applications. PMC. [Link]
DFT CALCULATIONS ON MOLECULAR STRUCTURE, HOMO LUMO STUDY REACTIVITY DESCRIPTORS OF TRIAZINE DERIVATIVE. INTERNATIONAL JOURNAL OF COMPREHENSIVE ENGINEERING RESEARCH AND SCIENTIFIC DEVELOPMENT. [Link]
Pyreno-1,2,4-triazines as multifunctional luminogenic click reagents. RSC Publishing. [Link]
Synthesis, Characterization and Biological Activity of Some 1,2,4-Triazine Derivatives. ResearchGate. [Link]
1,2,4‑Triazine‑based Materials: Spectroscopic Investigation, DFT, NBO, and TD‑DFT Calculations as Well As Dye‑sensitized Solar Cells Applications. SpringerLink. [Link]
Synthesis, Characterization and Determination of HOMO-LUMO of the Substituted 1,3,5-Triazine Molecule for the Applications of Or. ResearchGate. [Link]
Synthetic of Some New Fluorine Compounds Bearing 1,2,4-Triazine Moieties and the Related Hetero-Polycyclic Nitrogen Systems as Pharmacological Probes-Overview. Scientific Research Publishing. [Link]
Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. PMC. [Link]
Molecular structure, HOMO-LUMO, MEP - – Analysis of triazine compounds using DFT (B3LYP) calculations | Request PDF. ResearchGate. [Link]
Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. ACS Publications. [Link]
Synthesis of 1,2,4-triazines. Organic Chemistry Portal. [Link]
Some highly bioactive fluorine substituted 1,2,4-triazinones. ResearchGate. [Link]
DFT Calculations On Molecular Structure, Homo Lumo Study Reactivity Descriptors of Triazine Derivative | PDF | Molecules | Chemical Bond. Scribd. [Link]
High throughput tight binding calculation of electronic HOMO-LUMO gaps and its prediction for natural compounds. ChemRxiv. [Link]
Accurate Prediction of HOMO–LUMO Gap Using DFT Functional and Application to Next‐Generation Organic Telluro[n]Helicenes Materials. PMC. [Link]
A Computational Comparative Study for the Spectroscopic Evaluation of Triazine Derivative Dyes in Implicit Solvation Model Systems Using Semi-Empirical and Time-Dependent Density Functional Theory Approaches. ResearchGate. [Link]
Novel one pot synthesis of substituted 1,2,4-triazines. Arkivoc. [Link]
Precision-Engineered Scaffolds: Fluorinated Triazines in Medicinal Chemistry
[1] Executive Summary The 1,3,5-triazine (s-triazine) ring is a "privileged scaffold" in medicinal chemistry, offering a symmetrical, electron-deficient core that serves as a rigid template for displaying pharmacophores...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
The 1,3,5-triazine (s-triazine) ring is a "privileged scaffold" in medicinal chemistry, offering a symmetrical, electron-deficient core that serves as a rigid template for displaying pharmacophores in defined vectors.[1] When coupled with the strategic introduction of fluorine—the "bionosteric" element—this scaffold transcends simple structural duty to become a modulator of physicochemical properties.[2]
This guide details the technical application of fluorinated triazines, moving beyond basic synthesis to explore the structure-activity relationships (SAR) that drove the success of drugs like Enasidenib (IDHIFA) . It provides researchers with actionable protocols for synthesizing these scaffolds and rationalizing their use in kinase inhibition and metabolic enzyme targeting.
Part 1: The Physicochemical Rationale
The Fluorine-Triazine Synergy
The s-triazine ring is inherently electron-deficient.[3] Substituting hydrogen or alkyl groups with fluorine-containing moieties (e.g.,
, , ) drastically alters the molecular landscape.[3]
Property
Effect of Fluorination on Triazine Scaffold
Medicinal Chemistry Implication
pKa Modulation
Electron-withdrawing groups (EWG) like reduce the basicity of the ring nitrogens.[3]
Reduces non-specific binding to acidic biological matrices; fine-tunes solubility.[3]
Metabolic Stability
C-F bonds () are stronger than C-H bonds.[3] Blocking para-positions on aryl appendages prevents CYP450 oxidation.
Extends half-life () and improves oral bioavailability.[3]
Lipophilicity
Fluorination (esp.[3][2][4][5] ) increases but can lower depending on polarity.[3]
Enhances membrane permeability (CNS penetration) and hydrophobic pocket filling.[3]
Conformation
The "Fluorine Gauche Effect" and electrostatic repulsion can lock rotamers.
Pre-organizes the ligand into the bioactive conformation, reducing the entropic penalty of binding.
Visualizing the Scaffold Logic
The following diagram illustrates how the triazine core acts as a hub for distinct chemical vectors, modulated by fluorine.
Caption: The triazine core allows sequential substitution. Vector 3 often carries the fluorinated moiety to maximize specific binding interactions.
Part 2: Synthetic Methodologies
The synthesis of fluorinated triazines predominantly relies on the sequential nucleophilic aromatic substitution (
) of cyanuric chloride (TCT). However, modern applications (like Enasidenib) often require palladium-catalyzed cross-couplings to introduce complex fluorinated heteroaromatics that are poor nucleophiles.[3]
Protocol A: Temperature-Controlled Sequential
Application: General synthesis of trisubstituted triazines where the fluorinated group is a nucleophilic amine (e.g., 4-trifluoromethylaniline).[3]
Reagents:
Cyanuric Chloride (TCT) - Handle with extreme care (sensitizer).[3]
Substitution 1 (0°C): Dissolve TCT (1.0 eq) in dry THF or Acetone at
to . Add Amine A (1.0 eq) and DIPEA (1.1 eq) dropwise.[3] Stir for 1-2 hours. Mechanistic Note: The first chlorine is highly reactive; low temperature prevents over-substitution.
Substitution 2 (Room Temp): Warm the monosubstituted intermediate to RT. Add Amine B (the fluorinated amine, 1.0 eq) and base. Stir 4-12 hours. The deactivation of the ring by the first amine requires higher energy for the second attack.
Substitution 3 (Reflux): Add Amine C (excess, 2-3 eq) and base. Heat to reflux (
) in dioxane or toluene. The ring is now electron-rich and sluggish; forcing conditions are required.[3]
Protocol B: Sequential One-Pot
/ Suzuki Coupling
Application: Synthesis of Enasidenib analogs where a carbon-carbon bond is required between the triazine and a fluorinated pyridine.[3]
Reference: Based on methodologies used in the discovery of Enasidenib (AG-221). [1, 2]
Step 1 (
): React TCT with the aliphatic amine side chain (e.g., 1-amino-2-methyl-2-propanol) in THF at using .
Step 2 (Suzuki-Miyaura): To the crude mixture, add the fluorinated boronic acid (e.g., 6-(trifluoromethyl)pyridin-2-ylboronic acid),
Structural Analysis:
Enasidenib features a central triazine ring substituted with:
A fluoro-pyridine amine (providing H-bond donors/acceptors).[3]
A trifluoromethyl-pyridine attached via a C-C bond.[3]
An aliphatic tail for solubility.
Role of Fluorine:
The two trifluoromethyl (
) groups are critical.[3] They fill a hydrophobic pocket within the IDH2 dimer interface, displacing the natural substrate (-ketoglutarate) and locking the enzyme in an open, inactive conformation. The electron-withdrawing nature of the fluorinated pyridines also modulates the electron density of the central triazine, optimizing stacking interactions within the binding site.
Structural Logic:
Many PI3K inhibitors (e.g., derivatives of ZSTK474) utilize a triazine core. Introducing a 4-fluorophenyl group at the 4- or 6-position often improves metabolic stability against oxidative defluorination compared to non-fluorinated analogs.[3] The fluorine atom at the para-position blocks the primary site of Phase I metabolism (hydroxylation), significantly extending the in vivo half-life.
Part 4: Experimental Visualization
The following diagram details the synthetic logic for Enasidenib-style scaffolds, highlighting the divergence point between C-N and C-C bond formation.
Caption: Divergent synthesis allows insertion of fluorinated aryl groups via Suzuki coupling or standard amination.[3]
Part 5: Future Directions
Covalent Inhibitors: Developing triazines with fluorosulfonyl ($ -SO_2F $) warheads.[3] The $ -SO_2F $ group is stable but can react specifically with tyrosine, serine, or lysine residues in the target protein, creating irreversible inhibition.
PET Imaging: Using
-labeled prosthetic groups attached to the triazine core.[3] The rapid kinetics of on triazines make them ideal for late-stage radio-fluorination.[3]
References
Stein, E. M., et al. (2017). "Enasidenib in mutant IDH2 relapsed or refractory acute myeloid leukemia."[3][9] Blood.
Wang, F., et al. (2018). "Structures of IDH2 with enasidenib reveal the mechanism of inhibition." Cell Research.
Borboudakis, G., et al. (2023). "Synthesis and Reactions of Trifluoromethyl‐Substituted 1,3,5‐Triazines." ResearchGate.
Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. [3]
PubChem. (n.d.).[3] "Enasidenib Compound Summary." National Library of Medicine.
Application Note: Synthesis of 3,6-Difluoro-1,2,4-Triazine via Nucleophilic Fluorination
[1] Abstract & Core Directive This application note details the synthesis of 3,6-difluoro-1,2,4-triazine from 3,6-dichloro-1,2,4-triazine utilizing a Halogen Exchange (Halex) protocol. While 1,3,5-triazines (s-triazines)...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Abstract & Core Directive
This application note details the synthesis of 3,6-difluoro-1,2,4-triazine from 3,6-dichloro-1,2,4-triazine utilizing a Halogen Exchange (Halex) protocol. While 1,3,5-triazines (s-triazines) are ubiquitous, the 1,2,4-triazine (as-triazine) scaffold presents unique electronic properties, making it a potent bioisostere in medicinal chemistry.[1]
The transformation relies on Nucleophilic Aromatic Substitution (SNAr) using anhydrous Potassium Fluoride (KF) activated by 18-Crown-6. This protocol prioritizes moisture exclusion to prevent hydrolysis of the highly reactive fluorinated product.[2]
Scientific Principles & Mechanism[1][2]
Mechanistic Insight (SNAr)
The 1,2,4-triazine ring is highly electron-deficient due to the presence of three nitrogen atoms.[1] The C3 and C6 positions are particularly activated for nucleophilic attack.[2]
Activation: The electronegativity of the nitrogen atoms pulls electron density from the ring carbons, lowering the LUMO energy and facilitating attack by the fluoride ion (nucleophile).[1]
Regioselectivity: Both the 3- and 6-positions are activated. In the presence of excess fluoride, complete conversion to the difluoro species is thermodynamically driven by the strength of the C-F bond (~485 kJ/mol) compared to the C-Cl bond (~327 kJ/mol).
Reaction Scheme Visualization
Figure 1: SNAr pathway for the fluorination of 3,6-dichloro-1,2,4-triazine.
Causality: "Naked" fluoride is extremely hygroscopic.[1][2] Even trace water will lead to hydrolysis of the product into 6-fluoro-1,2,4-triazin-3-one or complete degradation.
Dry the KF: Place spray-dried KF in a vacuum oven at 150°C for 12 hours prior to use. Alternatively, flame-dry under high vacuum in the reaction flask immediately before adding other reagents.
Solvent Drying: Ensure Acetonitrile (MeCN) is freshly distilled over CaH₂ or dispensed from a solvent purification system (SPS).[1][2]
Phase 2: Reaction Setup
Equip a flame-dried, 2-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen/argon inlet.
Under inert atmosphere, add Activated KF (3.5 equiv) and 18-Crown-6 (0.15 equiv).[1]
Add Anhydrous MeCN via syringe.[1][2] Stir for 15 minutes at Room Temperature (RT) to solubilize the crown ether and activate the KF surface.
Add 3,6-Dichloro-1,2,4-triazine (1.0 equiv) either as a solid (under positive N₂ flow) or dissolved in a minimum volume of anhydrous MeCN.
Phase 3: Execution & Monitoring
Temperature: Heat the mixture to 60°C .
Note: While 1,3,5-triazines fluorinate at RT, the 1,2,4-system may require mild heating. Do not exceed 80°C initially to prevent decomposition of the sensitive 1,2,4-core.
Monitoring: Monitor by GC-MS or 19F-NMR.
TLC Warning: Fluoro-triazines are often volatile and may hydrolyze on silica. Use neutral alumina plates if TLC is necessary, or rely on GC/NMR.
Endpoint: Disappearance of the dichloro starting material and the monochloro-monofluoro intermediate.
Phase 4: Workup & Isolation
Method A (Distillation - Preferred):
Filter the reaction mixture under N₂ through a pad of dry Celite to remove KCl and excess KF.[2]
Concentrate the filtrate carefully under reduced pressure (keep bath < 40°C).
Vacuum Distillation: The product, 3,6-difluoro-1,2,4-triazine, is likely a volatile liquid or low-melting solid.[1] Distill under high vacuum to isolate.[2][3]
Wash rapidly with cold saturated NaHCO₃ (to remove HF traces) and then brine.
Dry over anhydrous MgSO₄, filter, and concentrate.
Process Workflow Diagram
Figure 2: Operational workflow for the synthesis of 3,6-difluoro-1,2,4-triazine.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield
Hydrolysis of product
Ensure strictly anhydrous conditions; use fresh spray-dried KF.
Incomplete Conversion
Passivated KF surface
Increase 18-crown-6 loading; switch solvent to Sulfolane (higher T possible).
Degradation/Black Tar
Thermal instability
Reduce temperature to 40°C; ensure inert atmosphere (O₂ exclusion).[2]
Product Loss
Volatility
Do not use high vacuum for prolonged periods during solvent removal; use a fractionating column.[1][2]
Stability & Safety Application Note
Stability: 3,6-Difluoro-1,2,4-triazine is an activated electrophile.[1] It will react violently with nucleophiles (amines, thiols, water). Store under Argon at -20°C.
Safety:
HF Generation: Upon contact with moisture, this compound releases HF.[1] Handle in a well-ventilated fume hood.
Toxicity: 1,2,4-triazines can exhibit biological activity.[1] Treat as a potent cytotoxic agent until proven otherwise.[2]
References
General Halex Methodology: Sun, H., & DiMagno, S. G. (2006).[1] Anhydrous Tetrabutylammonium Fluoride.[2] Journal of the American Chemical Society, 127(6), 2050–2051. Link[1][2]
Triazine Fluorination Precedents: Chambers, R. D., et al. (1999).[1] Elemental Fluorine.[1][2] Part 10. Fluorination of Nitrogen Heterocycles. Journal of the Chemical Society, Perkin Transactions 1. Link
1,2,4-Triazine Properties: Neunhoeffer, H. (1978).[1] The Chemistry of 1,2,3-Triazines and 1,2,4-Triazines, Tetrazines, and Pentazines. Wiley-Interscience. (Foundational text on triazine stability and reactivity).
Tetrazine Analog Fluorination: Boger, D. L., et al. (2014).[1] Inverse Electron Demand Diels-Alder Reactions of 1,2,4,5-Tetrazines. Chemical Reviews, 114(10), 5117–5171. (Discusses reactivity of similar electron-deficient chloro-heterocycles). Link[1][2]
Application Note & Protocols: Regioselective Nucleophilic Aromatic Substitution (SNAr) on 3,6-Difluoro-1,2,4-triazine
Introduction: The 1,2,4-Triazine Scaffold in Modern Chemistry The 1,2,4-triazine ring system is a privileged scaffold in medicinal chemistry and materials science, renowned for its presence in a variety of biologically a...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The 1,2,4-Triazine Scaffold in Modern Chemistry
The 1,2,4-triazine ring system is a privileged scaffold in medicinal chemistry and materials science, renowned for its presence in a variety of biologically active compounds, including antitumor and anticonvulsant agents.[1][2] Its electron-deficient nature, a consequence of three ring nitrogen atoms, makes it an ideal platform for functionalization via nucleophilic aromatic substitution (SNAr). Among the various triazine precursors, 3,6-difluoro-1,2,4-triazine stands out as a particularly versatile building block. The fluorine substituents act as excellent leaving groups in SNAr reactions, and their initial chemical equivalence, coupled with the deactivating effect of a primary substitution, allows for a highly controlled, sequential introduction of different nucleophiles.[3][4]
This guide provides a detailed exploration of the SNAr mechanism on 3,6-difluoro-1,2,4-triazine, offering field-proven insights and step-by-step protocols for the synthesis of both symmetrically and asymmetrically disubstituted derivatives.
The Core Mechanism: Addition-Elimination on an Electron-Deficient Heterocycle
The substitution of fluorine on the 3,6-difluoro-1,2,4-triazine ring proceeds via a classical two-step addition-elimination SNAr mechanism.[4][5][6] Understanding this pathway is critical for controlling the reaction outcome.
Nucleophilic Attack: The reaction is initiated when a nucleophile (Nu⁻) attacks one of the electron-deficient carbon atoms at positions 3 or 6. This is typically the rate-determining step.[7][8] The attack temporarily breaks the ring's aromaticity, forming a high-energy, resonance-stabilized anionic intermediate known as a Meisenheimer complex.[4][5][9] The negative charge in this complex is effectively delocalized by the electronegative ring nitrogens.
Fluoride Elimination: Aromaticity is restored in the second step through the rapid expulsion of a fluoride ion (F⁻), which is an excellent leaving group in this context.[10][11] The overall reaction is driven by the formation of a stable, substituted product.
Caption: Experimental workflow for controlled, sequential SNAr substitutions.
Experimental Protocols
Safety Precaution: These reactions should be performed in a well-ventilated fume hood. Personal protective equipment (lab coat, safety glasses, and gloves) is mandatory. Anhydrous solvents and inert atmosphere techniques are recommended, especially when using strong bases like NaH.
Protocol 1: Synthesis of a Monosubstituted Derivative (e.g., with Benzylamine)
This protocol details the selective replacement of a single fluorine atom.
Setup: To a flame-dried round-bottom flask under an argon atmosphere, add 3,6-difluoro-1,2,4-triazine (1.0 eq) and anhydrous THF.
Cooling: Cool the solution to 0 °C using an ice-water bath.
Reagent Addition: In a separate flask, prepare a solution of benzylamine (1.0 eq) and DIPEA (1.1 eq) in anhydrous THF. Add this solution dropwise to the stirring triazine solution at 0 °C over 15 minutes.
Reaction: Stir the reaction mixture at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 1-2 hours.
Workup: Once the starting material is consumed, quench the reaction with water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter. Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the pure 3-(benzylamino)-6-fluoro-1,2,4-triazine.
Protocol 2: Synthesis of a Symmetrical Disubstituted Derivative (e.g., with Morpholine)
This protocol achieves the replacement of both fluorine atoms with the same nucleophile.
Materials:
3,6-Difluoro-1,2,4-triazine (1.0 eq)
Morpholine (2.2 eq)
Potassium Carbonate (K₂CO₃) (2.5 eq)
Dimethylformamide (DMF)
Ethyl acetate, Water, Brine
Procedure:
Setup: In a round-bottom flask, combine 3,6-difluoro-1,2,4-triazine (1.0 eq), morpholine (2.2 eq), and K₂CO₃ (2.5 eq) in DMF.
Reaction: Heat the reaction mixture to 60 °C and stir. Monitor the reaction by TLC until the monosubstituted intermediate is fully consumed (typically 4-6 hours).
Workup: Cool the reaction to room temperature and pour it into a beaker of cold water. A precipitate will often form.
Purification: Collect the solid product by vacuum filtration, wash thoroughly with water, and dry under vacuum. If no precipitate forms, extract the aqueous mixture with ethyl acetate (3x). The combined organic layers are then washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated to yield the product, 3,6-dimorpholino-1,2,4-triazine. Further purification can be achieved by recrystallization if necessary.
Protocol 3: One-Pot Synthesis of an Unsymmetrical Disubstituted Derivative
This advanced protocol combines the principles of the first two to build a molecule with two different substituents.
Procedure:
First Substitution: Follow Protocol 1 exactly, using your first nucleophile (Nu¹-H, 1.0 eq) at 0 °C. Crucially, do not perform the aqueous workup.
Second Substitution: Once TLC confirms the complete consumption of the difluoro starting material to the monosubstituted intermediate, add the second nucleophile (Nu²-H, 1.1 eq) and an additional equivalent of base (e.g., DIPEA or K₂CO₃) directly to the reaction flask.
Heating: Allow the reaction mixture to warm to room temperature, then heat to 50-80 °C.
Monitoring: Monitor the disappearance of the monosubstituted intermediate by TLC.
Workup & Purification: Once the reaction is complete, cool to room temperature and perform the aqueous workup and chromatographic purification as described in Protocol 1 .
N-nucleophiles are generally very reactive. O- and S-nucleophiles often require pre-deprotonation with a strong base like NaH or KHMDS to form the more potent alkoxide/thiolate. [9]
Bases
DIPEA, Et₃N, K₂CO₃, Cs₂CO₃, NaH
A non-nucleophilic base is essential to neutralize the HF byproduct without competing with the intended nucleophile. [5]For alcohols/thiols, NaH in an anhydrous solvent (THF, DMF) is standard for generating the nucleophile in situ. [9]
Solvents
DMF, DMSO, NMP, THF, Acetonitrile
Polar aprotic solvents are ideal as they can solvate the charged Meisenheimer complex, accelerating the reaction. [5][12]THF is excellent for reactions at or below room temperature. DMF or DMSO are preferred for higher temperatures.
Temperature
1st Substitution: -10 to 25 °C. 2nd Substitution: 25 to 100 °C.
This is the most critical parameter for achieving selectivity. The first substitution is fast and exothermic. The second requires more thermal energy due to the deactivation of the ring by the first substituent. [4]
Troubleshooting
Sluggish Reaction: Increase temperature gradually. If using O/S nucleophiles with a carbonate base, consider switching to NaH. Over-reaction (loss of selectivity): Ensure the temperature for the first step is maintained at 0 °C or below. Add the nucleophile solution slowly and dropwise.
Careful monitoring by TLC is key. Co-spotting the reaction mixture with the starting material and a sample from an earlier time point helps to accurately track the consumption of reactants and formation of intermediates.
Conclusion
The 3,6-difluoro-1,2,4-triazine scaffold is a powerful and adaptable platform for the construction of complex, highly functionalized heterocyclic molecules. By leveraging the principles of the SNAr reaction and carefully controlling experimental conditions, particularly temperature, researchers can achieve selective, sequential substitutions with a wide range of nucleophiles. The protocols and insights provided herein offer a robust framework for scientists in drug discovery and materials development to harness the full synthetic potential of this valuable building block.
References
Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine. Benchchem.
The mechanism of SNAr reaction. ResearchGate. Available at: [Link]
A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles. Chemical Science (RSC Publishing). Available at: [Link]
An efficient synthesis of 1, 2, 4-triazine derivatives and their in vitro antimicrobial activity. Scholars Research Library. Available at: [Link]
Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Egyptian Journal of Chemistry. Available at: [Link]
1,2,4-Triazine Sulfonamides: Synthesis by Sulfenamide Intermediates, In Vitro Anticancer Screening, Structural Characterization, and Molecular Docking Study. Molecules. Available at: [Link]
Exploring s-triazine derivatives as anticancer agents. Future Medicinal Chemistry. Available at: [Link]
Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols Via Homolysis-Enabled Ele. OSTI.GOV. Available at: [Link]
SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents. WordPress. Available at: [Link]
Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. MDPI. Available at: [Link]
Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]
Nucleophilic Aromatic Substitution. Chemistry Steps. Available at: [Link]
Kinetic study on the aromatic nucleophilic substitution reaction of 3,6-dichloro-1,2,4,5-tetrazine by biothiols. Repositorio UC. Available at: [Link]
troubleshooting low yields in 3,6-difluoro-1,2,4-triazine substitution reactions
Technical Support Center: 3,6-Difluoro-1,2,4-Triazine Chemistry Welcome to the technical support center for substitution reactions involving 3,6-difluoro-1,2,4-triazine. This guide is designed for researchers, medicinal...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 3,6-Difluoro-1,2,4-Triazine Chemistry
Welcome to the technical support center for substitution reactions involving 3,6-difluoro-1,2,4-triazine. This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging this highly versatile, yet sometimes challenging, heterocyclic core. As a key building block in modern drug discovery, understanding the nuances of its reactivity is paramount for success. This document synthesizes mechanistic principles with field-proven troubleshooting strategies to help you overcome common hurdles and optimize your reaction yields.
Part 1: Foundational Principles: The SNAr Mechanism on an Electron-Deficient Core
The chemistry of 3,6-difluoro-1,2,4-triazine is dominated by Nucleophilic Aromatic Substitution (SNAr). The 1,2,4-triazine ring is profoundly electron-deficient due to the cumulative electron-withdrawing effect of its three nitrogen atoms. This deficiency renders the carbon atoms highly electrophilic and thus susceptible to attack by nucleophiles.[1]
The reaction proceeds via a two-step addition-elimination mechanism:
Nucleophilic Attack: The nucleophile attacks one of the carbon atoms bearing a fluorine atom. This is typically the rate-determining step and results in the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[1][2]
Elimination of Leaving Group: The aromaticity of the triazine ring is restored by the expulsion of a fluoride ion.
Contrary to what might be expected from SN2 reactions, fluoride is an excellent leaving group in SNAr chemistry. Its high electronegativity strongly polarizes the C-F bond, making the carbon atom exceptionally electrophilic and activating the ring towards the initial nucleophilic attack, which is the slow step of the reaction.[2][3][4]
General SNAr mechanism on the 1,2,4-triazine core.
Part 2: Troubleshooting Guide for Low Yields
This section addresses the most common issues encountered during substitution reactions with 3,6-difluoro-1,2,4-triazine. The following decision tree provides a high-level workflow for diagnosing problems.
A workflow for diagnosing sources of low yield.
Q1: My reaction shows little to no consumption of the starting material. What's wrong?
Answer: This points to an issue with reaction activation. The energy barrier for the initial nucleophilic attack is not being overcome. Consider these factors:
Nucleophile Reactivity: Weakly nucleophilic species (e.g., hindered secondary amines, electron-poor anilines) may require more forcing conditions. If you are using a base to deprotonate your nucleophile (like an alcohol or thiol), ensure the base is strong enough to fully generate the more reactive anionic species.
Base Selection: The base is not just an acid scavenger; it's a crucial reaction component. For N- and O-nucleophiles, a non-nucleophilic organic base like diisopropylethylamine (DIEA) or an inorganic base like K₂CO₃ or Cs₂CO₃ is typically required. Cs₂CO₃ is more soluble in organic solvents than K₂CO₃ and can accelerate sluggish reactions.[5]
Solvent Choice: The solvent profoundly impacts reactivity. Polar aprotic solvents like DMF, DMSO, NMP, and acetonitrile are standard choices.[4] They effectively solvate the counter-cation of the base, leaving the nucleophile "naked" and highly reactive. Protic solvents (like ethanol or water) will hydrogen-bond to the nucleophile, drastically reducing its nucleophilicity and slowing or stopping the reaction.
Temperature: Many SNAr reactions require heat to proceed at a reasonable rate.[4] If your reaction is stagnant at room temperature, try incrementally increasing the heat to 50-80 °C while monitoring by TLC or LC-MS. For very unreactive nucleophiles, temperatures above 100 °C may be necessary.[6]
Q2: I'm forming my product, but also a significant amount of a less polar spot which I suspect is the di-substituted product. How can I improve selectivity for monosubstitution?
Answer: This is the central challenge of using a di-functionalized starting material. Once the first nucleophile has been added, the triazine ring becomes less electron-deficient, but the second substitution can still occur, especially if the reaction is overheated or run for too long.
Stoichiometry and Addition: Use no more than 1.0-1.1 equivalents of your nucleophile. Crucially, add the nucleophile slowly (e.g., via syringe pump over 1-2 hours) to a cooled solution (0 °C) of the 3,6-difluoro-1,2,4-triazine. This keeps the instantaneous concentration of the nucleophile low, favoring reaction with the more abundant and more reactive starting material over the monosubstituted product.
Temperature Control: Maintain a low temperature (0 °C to room temperature) for as long as possible. Only increase the temperature if the reaction stalls after an extended period. The activation energy for the second substitution is generally higher than the first, so lower temperatures will significantly favor monosubstitution.
Monitoring is Key: Follow the reaction closely by TLC or LC-MS. As soon as the starting material is consumed, or when the ratio of mono- to di-substituted product is optimal, quench the reaction immediately. Over-running the reaction is a common cause of low yields of the desired monosubstituted product.
Q3: My mass spec shows the correct product mass, but the yield is low and I see many other impurities. What side reactions could be occurring?
Answer: Besides di-substitution, the triazine ring itself can be susceptible to degradation under certain conditions.
Hydrolysis: The electron-deficient triazine ring can be attacked by water, especially under basic conditions or at elevated temperatures, leading to ring-opening or the formation of hydroxy-triazine species.[7][8] Ensure you are using anhydrous solvents and running the reaction under an inert atmosphere (Nitrogen or Argon).
Nucleophile Instability: Check if your nucleophile is stable to the reaction conditions. Some complex molecules may degrade at high temperatures or in the presence of a strong base.
Solvent Reaction: In rare cases, solvents like DMF can decompose at high temperatures to generate dimethylamine, which can act as a nucleophile and lead to unwanted byproducts. If you must run reactions at very high temperatures (>120 °C), consider a more robust solvent like DMSO or NMP.
Q4: The reaction looks clean, but I lose most of my material during workup and purification. What are the best practices?
Answer: Purification of polar, nitrogen-containing heterocycles can be challenging.
Aqueous Workup: When quenching the reaction, use a mild aqueous wash (e.g., saturated NH₄Cl or brine) rather than a strong acid, which could protonate your product and make it water-soluble.
Chromatography: Triazine products can sometimes streak or decompose on acidic silica gel. Consider using deactivated or neutral silica gel. Alternatively, you can pre-treat your column by flushing it with your eluent system containing a small amount of a volatile base like triethylamine (~0.5-1%).
Recrystallization: If your product is a solid, recrystallization is an excellent method for removing small amounts of impurities and can often provide material of very high purity.[7][9]
Semi-Preparative HPLC: For particularly difficult separations or to obtain highly pure material for biological testing, semi-preparative reverse-phase HPLC is a very effective, albeit lower-throughput, option.
Part 3: Reference Experimental Protocol
This protocol provides a general starting point for the monosubstitution of 3,6-difluoro-1,2,4-triazine with a generic amine nucleophile. Conditions should be optimized for each specific substrate.
General Procedure for Monosubstitution with an Amine Nucleophile
Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 3,6-difluoro-1,2,4-triazine (1.0 eq) and anhydrous DMF (to make a ~0.1 M solution). Cool the flask to 0 °C using an ice-water bath.
Reagent Addition: In a separate flask, dissolve the amine nucleophile (1.05 eq) and DIEA (1.5 eq) in anhydrous DMF.
Reaction: Add the amine/DIEA solution dropwise to the cooled solution of the triazine over 1 hour.
Monitoring: Allow the reaction to stir at 0 °C for 2 hours, then let it warm slowly to room temperature. Monitor the consumption of the starting material by TLC (e.g., 30% Ethyl Acetate in Hexanes) or LC-MS.
Workup: Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate and wash with water (2x) and then brine (1x).
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure monosubstituted product.[10]
Part 4: Frequently Asked Questions (FAQs)
Q: Which position is more reactive, C3 or C6?
A: The electronic environment around C3 and C6 is very similar, but not identical. The adjacent nitrogens at N2 and N4 influence C3, while the nitrogens at N1 and N4 influence C6. Subtle differences in the electron-withdrawing capacity from these positions can lead to slight preferences, but for most nucleophiles, a mixture of regioisomers is unlikely to be a major issue. The primary challenge is controlling mono- vs. di-substitution.
Q: Can I use other halogenated triazines, like 3,6-dichloro-1,2,4-triazine?
A: Yes, however, the reactivity order for the leaving group in SNAr is F > Cl > Br > I.[2] Reactions on the chloro- or bromo-analogs will require more forcing conditions (higher temperatures, longer reaction times) to achieve the same conversion, which can increase the risk of side reactions.[4]
Q: Is microwave-assisted synthesis a good option for these reactions?
A: Absolutely. Microwave heating can dramatically shorten reaction times by efficiently heating the polar solvents used for these reactions.[6][11] It can be particularly useful for driving reactions with unreactive nucleophiles to completion. However, care must be taken to control the temperature to avoid promoting di-substitution.
Q: What are the best analytical techniques to monitor these reactions?
A: LC-MS is the gold standard, as it allows you to simultaneously monitor the disappearance of starting material and the appearance of your product(s) while confirming their mass. For routine monitoring, TLC is a fast and effective alternative.[4][10]
Highly polar; good for difficult reactions requiring higher temperatures.
Acetonitrile (MeCN)
82
38
Lower boiling point, easier to remove under vacuum.
N-Methyl-2-pyrrolidone (NMP)
202
32
High boiling point, very stable at high temperatures.
Table 2: Common Bases for SNAr Reactions
Base
pKaH (Conjugate Acid)
Type
Typical Use Case
K₂CO₃
10.3
Inorganic, Heterogeneous
Standard, cost-effective base for many nucleophiles.
Cs₂CO₃
10.3
Inorganic, More Soluble
More reactive than K₂CO₃; good for accelerating slow reactions.[5]
DIEA (Hünig's Base)
10.7
Organic, Non-nucleophilic
Soluble, good for reactions sensitive to heterogeneous conditions.
DBU
13.5
Organic, Non-nucleophilic
Stronger base, useful for deprotonating less acidic nucleophiles.
References
Novotna, K., et al. (2014). Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamide and amino acid (tyrosine, glutamine) moiety by semi-preparative liquid chromatography. CESKA A SLOVENSKA FARMACIE, 63(3), 121-125.
BenchChem (2025). One-Pot Synthesis of Substituted Triazines from 2,4,6 - Benchchem.
BenchChem (2025). Purification methods for 2,4,6-Tribromo-1,3,5-triazine products. BenchChem Technical Support.
Katritzky, A. R., et al. (2022). Microwave-Assisted Synthesis of Tri-Substituted 1,3,5-Triazines from Metformin Using Benzotriazole Chemistry. MDPI.
BenchChem (2025). Common side reactions in the synthesis of 3,6-disubstituted 1,2,4-triazines. BenchChem Technical Support.
Abdel-Rahman, A. A.-H. (2020). Synthetic of Some New Fluorine Compounds Bearing 1,2,4-Triazine Moieties and the Related Hetero-Polycyclic Nitrogen Systems as Pharmacological Probes-Overview. Scientific Research Publishing.
BenchChem (2025). Troubleshooting guide for the synthesis of monosubstituted 1,2,4-triazines. BenchChem Technical Support.
Makki, M. S. T., et al. (2016). Synthesis of Some More New Fluorinated 1,2,4-triazino[3,4-b][6][7]Thiadiazolonesand Their Molluscicidal Against Selective Snail. David Publishing.
American University of Beirut (2018).
Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.
BenchChem (2025). mechanism of nucleophilic substitution on dichloro-s-triazines.
Makki, M. S. T., et al. (2014). Synthesis of New Fluorinated 1,2,4-Triazino [3,4-b][6][7]thiadiazolones as Antiviral Probes-Part II-Reactivities of Fluorinated 3-Aminophenyl-1,2,4-triazinothiadiazolone. ResearchGate.
Al-Masoudi, A. A. J., et al. (2023).
Pham, E. C., et al. (2025). Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives.
Dalal, M. (n.d.). Aromatic Nucleophilic Substitution. Dalal Institute.
Smith, J. D., et al. (2024).
BenchChem (2025). How to increase the efficiency of nucleophilic aromatic substitution reactions. BenchChem Technical Support.
Gharpure, S. (n.d.).
Chen, Q., et al. (2021).
Jin, H., et al. (2019). One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. Synlett, 30(06), 982-986.
De Bod, I., et al. (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles. Frontiers in Chemistry, 6, 529.
minimizing regioisomer formation in 3,6-difluoro-1,2,4-triazine derivatives
Welcome to the technical support center for the synthesis and application of 3,6-difluoro-1,2,4-triazine derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals to navi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and application of 3,6-difluoro-1,2,4-triazine derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the complexities of working with this highly reactive and versatile scaffold. My aim is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your synthetic routes effectively. The inherent asymmetry of the 1,2,4-triazine core, coupled with the high electronegativity of the fluorine substituents, presents unique challenges in controlling regioselectivity during nucleophilic aromatic substitution (SNAr) reactions. This guide will address these challenges head-on.
This section is dedicated to resolving specific experimental issues related to the formation of unwanted regioisomers during the derivatization of 3,6-difluoro-1,2,4-triazine.
Issue 1: My reaction is producing a mixture of 3- and 6-substituted regioisomers. How can I improve the selectivity?
The formation of regioisomers is a common challenge when working with unsymmetrical di-substituted 1,2,4-triazines. The regioselectivity is a delicate interplay of electronic effects, steric hindrance, and reaction conditions.
Underlying Principle: The 1,2,4-triazine ring is electron-deficient due to the presence of three nitrogen atoms, making the carbon atoms susceptible to nucleophilic attack. The C6 position is generally considered more electron-deficient and thus more reactive towards nucleophiles than the C3 position. This is due to the cumulative electron-withdrawing effects of the adjacent nitrogen atoms at positions 1 and 2.[1]
Actionable Solutions:
Temperature Control: Lowering the reaction temperature is the most straightforward and often most effective method to enhance regioselectivity. At lower temperatures, the reaction kinetics are slowed, and the more subtle differences in the activation energies for attack at the C3 and C6 positions become more pronounced, favoring the formation of the thermodynamically more stable product, which is often the result of attack at the more electrophilic C6 position.
Solvent Selection: The polarity and coordinating ability of the solvent can influence the stability of the Meisenheimer intermediate and the transition state. Aprotic polar solvents like DMF, DMSO, or NMP are commonly used for SNAr reactions. Experimenting with a range of solvents with varying polarities may help to favor one regioisomer over the other.
Choice of Base: For reactions involving nucleophiles that require deprotonation (e.g., amines, alcohols, thiols), the choice of base is critical. A bulky, non-nucleophilic base such as diisopropylethylamine (DIPEA) is often preferred over smaller, more nucleophilic bases like triethylamine (TEA) to minimize side reactions. The pKa of the base should also be considered to ensure efficient deprotonation of the nucleophile without promoting unwanted side reactions.
Nucleophile Stoichiometry: To favor monosubstitution and prevent the formation of di-substituted byproducts, it is crucial to use a controlled amount of the nucleophile, typically 1.0 to 1.2 equivalents.[1] Close monitoring of the reaction progress by TLC or LC-MS is essential to quench the reaction once the starting material is consumed and before significant di-substitution occurs.[1]
Issue 2: I am trying to synthesize a 3-substituted-6-fluoro-1,2,4-triazine, but the 6-substituted isomer is the major product. How can I reverse the selectivity?
Achieving selective substitution at the less reactive C3 position requires a more nuanced approach, often involving a two-step "protecting group" or sequential substitution strategy.
Underlying Principle: Direct selective substitution at the C3 position in the presence of a more reactive C6 fluorine is challenging. Therefore, a common strategy is to first introduce a substituent at the C6 position that can be later removed or transformed, or to utilize a nucleophile that has an inherent preference for the C3 position, although this is less common.
Actionable Solutions:
Sequential Substitution with a Removable Group: One effective strategy is to first react the 3,6-difluoro-1,2,4-triazine with a nucleophile that can be easily removed later. For example, a bulky, sterically hindered nucleophile might be directed to the more accessible C6 position. After subsequent reaction at the C3 position with the desired nucleophile, the group at C6 can be removed.
Exploiting Steric Hindrance: If your desired nucleophile is particularly bulky, it may preferentially react at the less sterically hindered C3 position, especially if the reaction is run at elevated temperatures where kinetic control is less dominant.
Catalyst-Mediated Reactions: For certain transformations, such as cross-coupling reactions (e.g., Suzuki, Sonogashira), the choice of catalyst and ligands can play a pivotal role in directing the regioselectivity.[1] Screening different palladium or copper catalysts and phosphine ligands may reveal conditions that favor C3 functionalization.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism for the substitution of fluorine on the 3,6-difluoro-1,2,4-triazine ring?
The substitution of fluorine on the 3,6-difluoro-1,2,4-triazine ring proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. This is a two-step process involving the initial attack of a nucleophile on one of the electron-deficient carbon atoms (C3 or C6) to form a resonance-stabilized anionic intermediate known as a Meisenheimer complex. In the second step, the aromaticity of the triazine ring is restored by the elimination of the fluoride ion as a leaving group.
Q2: How can I differentiate between the 3- and 6-substituted regioisomers of my 1,2,4-triazine derivative?
A combination of spectroscopic techniques is essential for unambiguous structure elucidation:
NMR Spectroscopy: 1H and 13C NMR are powerful tools for distinguishing between isomers. The chemical shifts of the remaining triazine ring proton (if any) and the carbons of the triazine ring will be different for the two regioisomers.[2][3] Two-dimensional NMR techniques such as HMBC (Heteronuclear Multiple Bond Correlation) and NOESY (Nuclear Overhauser Effect Spectroscopy) can be particularly informative in establishing the connectivity and spatial relationships between the substituent and the triazine ring.
Mass Spectrometry: While mass spectrometry will give the same molecular weight for both isomers, fragmentation patterns in techniques like MS/MS can sometimes provide clues to the substitution pattern.
X-ray Crystallography: If a suitable single crystal can be obtained, X-ray crystallography provides the most definitive structural proof.
Q3: Are there any general reactivity trends for different types of nucleophiles with 3,6-difluoro-1,2,4-triazine?
Yes, the nature of the nucleophile plays a significant role in both the reaction rate and, in some cases, the regioselectivity.
Nucleophile Type
General Reactivity and Considerations
N-Nucleophiles (Amines)
Generally react readily. Primary and secondary amines are common nucleophiles. The basicity and steric bulk of the amine will influence its reactivity.
O-Nucleophiles (Alcohols, Phenols)
Typically require a base to deprotonate the hydroxyl group to form the more nucleophilic alkoxide or phenoxide. Reactions may require higher temperatures compared to N-nucleophiles.
S-Nucleophiles (Thiols)
Thiols are generally excellent nucleophiles and often react under milder conditions than their oxygen counterparts. A base is usually required to generate the thiolate anion.
Q4: What are some common side reactions to be aware of besides regioisomer formation?
Di-substitution: If an excess of the nucleophile is used or the reaction is allowed to proceed for too long, both fluorine atoms can be substituted.
Hydrolysis: The 1,2,4-triazine ring can be susceptible to hydrolysis under strongly acidic or basic conditions, leading to ring-opening. It is advisable to perform work-up and purification under neutral or mildly acidic/basic conditions.[2]
Decomposition of Starting Material: 3,6-Difluoro-1,2,4-triazine can be unstable under certain conditions, especially at high temperatures or in the presence of strong nucleophiles/bases for extended periods.
Experimental Protocols
Protocol 1: General Procedure for Regioselective Monosubstitution with an Amine Nucleophile
This protocol aims to favor substitution at the more reactive C6 position.
Dissolve 3,6-difluoro-1,2,4-triazine (1.0 eq) in a suitable aprotic polar solvent (e.g., THF, DMF, or NMP) in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).
Cool the solution to 0 °C in an ice bath.
In a separate flask, dissolve the amine nucleophile (1.05 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.1 eq) in the same solvent.
Add the solution of the amine and base dropwise to the stirring solution of the 3,6-difluoro-1,2,4-triazine at 0 °C over a period of 15-30 minutes.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 1-4 hours).
Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.
Extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to isolate the desired monosubstituted product.
Visualizations
Reaction Mechanism and Regioisomer Formation
Caption: SNAr mechanism on 3,6-difluoro-1,2,4-triazine leading to regioisomers.
Troubleshooting Workflow for Regioisomer Control
Caption: Decision workflow for optimizing regioselectivity.
References
BenchChem. (n.d.). Common side reactions in the synthesis of 3,6-disubstituted 1,2,4-triazines.
ResearchGate. (n.d.). Differentiation of 3,5- and 3,6-disubstituted 1,2,4-triazine isomers by the chemical shift ranges of the H-6/H-5 signals. Retrieved from [Link]
Abdel-Rahman, R. M. (2020). Synthetic of Some New Fluorine Compounds Bearing 1,2,4-Triazine Moieties and the Related Hetero-Polycyclic Nitrogen Systems as Pharmacological Probes-Overview. International Journal of Organic Chemistry, 10, 17-38.
BenchChem. (n.d.). Managing regioselectivity in reactions involving 3,6-Dibromo-1,2,4-triazine.
Nanalysis. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from [Link]
Zein, M. A. E.-L., & El-Shenawy, A. I. (2016). An Efficient Synthesis of 1,2,4-triazine-6-one Derivatives and Their in vitro Anticancer Activity. International Journal of Pharmacology, 12(3), 188-194.
Universitat de Barcelona. (n.d.). Chapter 3 – Structural characterization of triazines.
Nasser, R., et al. (2025). Synthesis and reactions of some new 1,2,4-triazine derivatives of biological interest.
Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-triazines. Retrieved from [Link]
Banks, R. E., & Sparkes, G. R. (1972). Heterocyclic polyfluoro-compounds. Part 39. Preparation and some nucleophilic substitution reactions of trifluoro-1,2,4-triazine. Journal of the Chemical Society, Perkin Transactions 1, 2964-2970.
Moodley, K., et al. (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles.
Rykowski, A., et al. (2025). 1,2,4-Triazine in Organic Synthesis. 16. Reactivity of 3-Substituted 6-Phenyl-1,2,4-triazines towards Phenylacetonitrile Anion in Polar Aprotic Solvents.
ChemRxiv. (n.d.). Pyreno-1,2,4-Triazines as Multifunctional Luminogenic Click Reagents.
Moodley, K., et al. (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. Frontiers in Chemistry, 6, 531.
Kozhevnikov, D. N., et al. (2004). Regioselectivity of nucleophilic attack in the reactions of 1,2,4-triazine-4-oxides with some C-nucleophiles.
Cui, J., et al. (2016). Discovery of 6-(difluoro(6-(4-fluorophenyl)-[1][2][3]triazolo[4,3-b][1][2][3]triazin-3-yl)methyl)quinoline as a highly potent and selective c-Met inhibitor. European Journal of Medicinal Chemistry, 116, 239-251.
Royal Society of Chemistry. (n.d.). Pyreno-1,2,4-triazines as multifunctional luminogenic click reagents.
Alhameed, O., et al. (2025). Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. MDPI.
MDPI. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry.
El-Gendy, M. A. A., et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal, 10(1), 21.
ResearchGate. (2024). Computational Study of SNAr Reaction Mechanisms: Evaluating 2-Ethoxy-3,5-Dinitropyridine and 2-Methoxy-3,5-Dinitropyridine with Piperidine for SARS-CoV-2 Inhibitors.
Semantic Scholar. (n.d.). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design.
Montalbano, S., et al. (2023). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. International Journal of Molecular Sciences, 24(4), 3679.
Aldabbagh, F., et al. (2024).
Ni, C., & Hu, J. (2013). Recent Advances in the Synthetic Application of Difluorocarbene. Synthesis, 45(12), 1597-1616.
BenchChem. (n.d.). A Comparative Analysis of the Reactivity of 2,3-Difluoro-6-nitrobenzonitrile and Its Isomers in Nucleophilic Aromatic Substitution.
Technical Support Hub: Optimizing 1,2,4-Triazine Bioorthogonal Ligation
Status: Operational | Tier: Advanced Application Support Topic: Overcoming Slow Kinetics in Inverse Electron Demand Diels-Alder (IEDDA) Ligation Audience: Chemical Biologists, Medicinal Chemists, Drug Discovery Units Exe...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational | Tier: Advanced Application Support
Topic: Overcoming Slow Kinetics in Inverse Electron Demand Diels-Alder (IEDDA) Ligation
Audience: Chemical Biologists, Medicinal Chemists, Drug Discovery Units
Executive Summary: The Stability-Reactivity Paradox
Welcome to the Triazine Ligation Support Center. You are likely here because you have chosen 1,2,4-triazines for their superior metabolic stability and shelf-life compared to tetrazines, but are now facing the inherent trade-off: slower reaction kinetics .
While tetrazine ligations boast rate constants (
) of , unmodified 1,2,4-triazines typically languish in the range. This guide provides field-validated protocols to accelerate these kinetics by orders of magnitude without sacrificing the bioorthogonal integrity of your system.
Diagnostic Matrix: Troubleshooting Low Yields
Use this decision matrix to identify the root cause of poor labeling efficiency before altering your chemistry.
Symptom
Probable Cause
Technical Verification
Corrective Action
No Product (LC-MS)
LUMO/HOMO Mismatch
Check if using unstrained alkenes (e.g., terminal alkene).
Switch to TCO (Trans-cyclooctene) or BCN . Triazines are inert to terminal alkenes at physiological temps.
Slow Turn-on (Fluorescence)
Oxidation Lag
The initial adduct is a dihydropyridine. It requires oxidation to become aromatic/fluorescent.
Add a mild oxidant (e.g., Chloranil for in vitro) or allow longer incubation times for air oxidation.
Low Yield (<50%)
Concentration Regime
Second-order kinetics () fail at concentrations due to low .
Increase reagent concentration to or switch to s-TCO (See Section 3).
High Background
Non-Specific Binding
Hydrophobic triazine fluorophores aggregating.
Use sulfonated triazine variants or add 5% DMSO/Surfactant to buffer.
Synthesize or purchase s-TCO (often sold as "conformationally strained TCO").
Dissolve s-TCO linker in DMSO (10 mM stock).
Perform labeling at 1:1 to 1:5 stoichiometry (Triazine:TCO). Note: s-TCO is less stable than TCO-OH; use fresh stocks.
Protocol B: Electronic Tuning (The "Triazinium" Method)
Converting the neutral triazine to a cationic species dramatically lowers the LUMO, accelerating the IEDDA reaction.
Mechanism: N1-alkylation or protonation creates a Triazinium ion .
Performance: Increases
from to (approx. 1000-fold increase).
Step-by-Step Synthesis of Reactive Triazinium Species:
Precursor: Start with a 3,5-diphenyl-1,2,4-triazine scaffold.
Alkylation: React with Methyl Triflate (MeOTf) in dry DCM at 0°C for 1 hour.
Isolation: Precipitate with diethyl ether. The resulting N1-methyl triazinium salt is stable and water-soluble.
Labeling: React this salt with TCO-tagged biomolecules in PBS (pH 7.4).
Caution: Triazinium salts are more susceptible to nucleophilic attack than neutral triazines. Ensure pH < 8.0.
Visualizing the Mechanism & Workflow
The following diagrams illustrate the reaction pathway and the troubleshooting logic.
Diagram 1: The IEDDA Reaction Pathway (Triazine vs. Triazinium)
Caption: Comparative pathway showing the kinetic advantage of Cationic Triazinium (Yellow) over Neutral Triazine (Red) in reacting with TCO.
Diagram 2: Troubleshooting Logic Flow
Caption: Decision tree for isolating kinetic bottlenecks in triazine labeling experiments.
Frequently Asked Questions (Deep Dive)
Q1: Why use Triazines if Tetrazines are faster?A: Stability. Tetrazines are prone to reduction by cellular thiols (e.g., glutathione) and can degrade in serum. 1,2,4-Triazines are chemically robust, making them ideal for long-duration experiments or harsh conditions where tetrazines would decompose before labeling the target.
Q2: Can I use 1,2,3-Triazines instead?A: No. 1,2,3-Triazines react primarily with amidines or enamines to form pyrimidines. For alkene/alkyne ligation (IEDDA), you specifically require the 1,2,4-triazine isomer.
Q3: My triazine product is not fluorescent. Why?A: The immediate product of the reaction is a 4,5-dihydropyridine. This intermediate is often non-fluorescent. It must undergo oxidative aromatization to form the final pyridine. In aerobic conditions, this happens spontaneously but can take hours. To force this:
Protocol: Add 0.1 equiv of DDQ or Chloranil (if compatible with your bio-sample).
Alternative: Design the triazine such that the leaving group assists elimination, or use fluorogenic scaffolds where the dihydropyridine itself is emissive (rare but possible with specific substituents).
Q4: How does solvent affect the reaction rate?A: The IEDDA reaction is accelerated by water (the hydrophobic effect). Performing the reaction in 100% organic solvent (DMSO/MeOH) will be slower than in PBS/Water mixtures. Always maintain at least 50% aqueous buffer if solubility permits.
References
Potent Acceleration via Triazinium Salts:
Kříž, Z. et al. "Bioorthogonal Reaction of N1-Alkyl 1,2,4-Triazinium Salts." Chemistry – A European Journal, 2020.
[Link]
Discovery of Pyridinium 1,2,4-Triazines:
Vrábel, M. et al. "The discovery of pyridinium 1,2,4-triazines with enhanced performance in bioconjugation reactions."[1][2][3] Chemical Science, 2017.
[Link]
General Kinetics of Triazine-TCO Ligation:
Kamber, D. N. et al. "1,2,4-Triazines as Bioorthogonal Reagents."[1][2][3][4][5][6][7][8][9] Journal of the American Chemical Society, 2019.
[Link]
Comparison of TCO Variants (s-TCO vs d-TCO):
Darko, A. et al. "Conformationally Strained Trans-Cyclooctene Derivatives for Rapid Bioorthogonal Labeling." Chemical Science, 2014.
[Link]
A Comparative Guide to the Stability of 3,6-Difluoro- vs. 3,6-Dichloro-1,2,4-Triazine
For Researchers, Scientists, and Drug Development Professionals Prepared by: Dr. Gemini, Senior Application Scientist Introduction: The Strategic Role of Halogenation in 1,2,4-Triazine Chemistry The 1,2,4-triazine scaffo...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Prepared by: Dr. Gemini, Senior Application Scientist
Introduction: The Strategic Role of Halogenation in 1,2,4-Triazine Chemistry
The 1,2,4-triazine scaffold is a cornerstone in modern medicinal chemistry and materials science, prized for its unique electronic properties and versatile reactivity.[1] As a highly electron-deficient heterocyclic system, it serves as an excellent core for constructing complex molecular architectures through nucleophilic aromatic substitution (SNAr). The strategic introduction of halogen atoms, particularly at the C3 and C6 positions, is a critical design element that profoundly modulates the stability, reactivity, and ultimately, the biological activity of these molecules.
This guide provides an in-depth comparative analysis of two key halogenated intermediates: 3,6-difluoro-1,2,4-triazine and 3,6-dichloro-1,2,4-triazine. While often used interchangeably as reactive synthons, their stability profiles are governed by distinct and competing physicochemical principles. Understanding these differences is paramount for researchers aiming to select the optimal scaffold for applications ranging from covalent drug design to the synthesis of advanced polymers. We will dissect the fundamental factors governing their stability, from intrinsic bond energies to kinetic reactivity in the presence of nucleophiles, providing both theoretical grounding and actionable experimental protocols.
Pillar 1: Thermodynamic Stability - The Dominance of the Carbon-Fluorine Bond
At the most fundamental level, thermodynamic stability refers to the intrinsic energy of a molecule. In the context of halogenated compounds, this is overwhelmingly influenced by the strength of the carbon-halogen (C-X) bond.
The carbon-fluorine bond is the strongest single bond to carbon, with a mean bond dissociation energy of approximately 105.4 kcal/mol.[2] In stark contrast, the carbon-chlorine bond is significantly weaker, at around 78.5 kcal/mol.[2] This substantial energy difference dictates that, in an isolated, non-reacting system, 3,6-difluoro-1,2,4-triazine is the more thermodynamically stable molecule. Its formation is more exothermic, and it requires significantly more energy to undergo homolytic cleavage.
This difference arises from the high electronegativity of fluorine and the excellent orbital overlap between the compact 2p orbital of fluorine and the sp² hybrid orbital of the triazine carbon. The shorter C-F bond length (approx. 1.47 Å) compared to the C-Cl bond (approx. 1.77 Å) is a physical manifestation of this superior bond strength.[2]
Diagram 1: Factors influencing the thermodynamic stability of dihalo-1,2,4-triazines.
Pillar 2: Kinetic Stability & Reactivity - A Tale of Two Effects
While the difluoro derivative is thermodynamically more stable, its kinetic stability—or resistance to chemical reaction—is a more complex issue. The primary pathway for modification of these scaffolds is the Nucleophilic Aromatic Substitution (SNAr) reaction. This process is governed by a two-step addition-elimination mechanism, where the rate-determining step is typically the initial attack of the nucleophile to form a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3]
Here, two competing properties of the halogen substituents come into play:
Inductive Electron Withdrawal (-I Effect): This effect makes the carbon atoms of the triazine ring more electron-deficient (electrophilic) and thus more susceptible to nucleophilic attack. Fluorine is significantly more electronegative than chlorine, exerting a much stronger -I effect. This activates the triazine ring , making 3,6-difluoro-1,2,4-triazine more prone to the initial nucleophilic attack.
Leaving Group Ability: For the reaction to complete, the halogen must be expelled from the Meisenheimer complex. The stability of the departing anion (X⁻) is a key factor. Chloride (Cl⁻) is a better leaving group than fluoride (F⁻) because it is a weaker base and more polarizable.
In highly electron-deficient systems like 1,2,4-triazines, the activation provided by the strong inductive effect often dominates. The initial nucleophilic attack is the energetic bottleneck (rate-determining step). Consequently, 3,6-difluoro-1,2,4-triazine is generally more reactive towards nucleophiles than its dichloro counterpart. This heightened reactivity makes it kinetically less stable. This is particularly true for reactions like hydrolysis, where water or hydroxide acts as the nucleophile.[4]
Diagram 2: SNAr mechanism showing the competing effects of fluorine and chlorine on reactivity.
Data Summary: A Head-to-Head Comparison
The following table summarizes the key physicochemical properties and the resulting stability and reactivity trends for the two compounds.
Property
3,6-Difluoro-1,2,4-triazine
3,6-Dichloro-1,2,4-triazine
Rationale & Significance
Thermodynamic Stability
Higher
Lower
Governed by the much stronger C-F bond energy. The difluoro compound is intrinsically more stable in a non-reactive environment.[2]
Kinetic Stability/Reactivity
Lower (More Reactive )
Higher (Less Reactive )
The strong inductive effect of fluorine activates the ring, making the initial nucleophilic attack faster, which is typically the rate-determining step.[3][4]
Hydrolytic Stability
Lower
Higher
Hydrolysis proceeds via an SNAr mechanism. The higher reactivity of the difluoro analog leads to faster degradation in aqueous media.
C-X Bond Energy
~105.4 kcal/mol
~78.5 kcal/mol
A direct measure of the energy required for homolytic bond cleavage.[2]
C-X Bond Length
~1.47 Å
~1.77 Å
Shorter bond length correlates with greater bond strength.[2]
Halogen Electronegativity
4.0 (Pauling scale)
3.16 (Pauling scale)
The primary driver of the inductive effect that activates the triazine ring for nucleophilic attack.
Leaving Group Ability
Poor
Good
Chloride is a more stable anion and thus a better leaving group than fluoride. This affects the second step of the SNAr mechanism.
Experimental Protocols for Stability Assessment
To empirically validate the theoretical principles discussed, the following self-validating experimental protocols are recommended.
Protocol 1: Comparative Hydrolytic Stability via HPLC Monitoring
This experiment quantifies the rate of degradation of each compound in a buffered aqueous solution.
Objective: To determine the hydrolysis half-life (t₁/₂) for each compound under controlled conditions.
Methodology:
Stock Solution Preparation: Prepare 10 mM stock solutions of 3,6-difluoro-1,2,4-triazine and 3,6-dichloro-1,2,4-triazine in a dry, water-miscible organic solvent (e.g., Acetonitrile or DMSO).
Reaction Setup: In separate temperature-controlled vials (e.g., 25 °C), add 990 µL of a buffered solution (e.g., 100 mM phosphate buffer, pH 7.4) pre-warmed to the reaction temperature.
Initiation: To initiate the reaction, add 10 µL of the 10 mM stock solution to the corresponding buffer vial (final concentration: 100 µM). Vortex briefly to mix. This is time point t=0.
Time-Course Sampling: At predetermined time points (e.g., 0, 5, 15, 30, 60, 120, 240 minutes), withdraw an aliquot (e.g., 50 µL) from each reaction vial.
Quenching: Immediately quench the reaction by adding the aliquot to a vial containing an equal volume of cold acetonitrile with 0.1% formic acid. This stops further hydrolysis and prepares the sample for analysis.
HPLC Analysis: Analyze each quenched sample by reverse-phase HPLC with UV detection at a wavelength where the parent compound has a strong absorbance.
Data Analysis: Plot the peak area of the parent compound against time. Fit the data to a first-order decay curve to calculate the rate constant (k) and the half-life (t₁/₂ = 0.693/k). The compound with the shorter half-life is less hydrolytically stable.
Diagram 3: Experimental workflow for measuring hydrolytic stability.
Protocol 2: Competitive SNAr Reactivity Assay
This experiment directly compares the reactivity of the two compounds by having them compete for a limited amount of a common nucleophile.
Objective: To determine the relative rate of substitution for the difluoro vs. dichloro derivative.
Methodology:
Solution Preparation: Prepare equimolar (e.g., 10 mM) solutions of 3,6-difluoro-1,2,4-triazine and 3,6-dichloro-1,2,4-triazine in a dry aprotic solvent (e.g., Dichloromethane or THF).
Reaction Setup: In a reaction vial, combine equal volumes of the two triazine solutions. This creates a solution containing both substrates at the same concentration.
Nucleophile Preparation: Prepare a solution of a chosen nucleophile (e.g., benzylamine or 4-methoxyphenol) in the same solvent at a sub-stoichiometric concentration (e.g., 0.5 equivalents relative to the total triazine concentration).
Initiation & Reaction: Add the nucleophile solution to the triazine mixture at a controlled temperature (e.g., 0 °C or room temperature). Allow the reaction to proceed for a set period, aiming for ~20-30% total conversion to minimize complications from the second substitution.
Analysis by LC-MS: Analyze the reaction mixture directly by Liquid Chromatography-Mass Spectrometry (LC-MS).
Data Analysis: Identify and integrate the peak areas for the four key species: the two starting materials (difluoro- and dichloro-triazine) and the two mono-substituted products. The ratio of the fluoro-substituted product to the chloro-substituted product provides a direct measure of the relative reactivity. A higher ratio indicates greater reactivity for the 3,6-difluoro-1,2,4-triazine.
Conclusion and Practical Implications
The stability of 3,6-difluoro- and 3,6-dichloro-1,2,4-triazine is a nuanced interplay of thermodynamic and kinetic factors.
3,6-Difluoro-1,2,4-triazine possesses superior thermodynamic stability due to the formidable strength of the C-F bond. However, it is kinetically less stable and more reactive towards nucleophiles, a consequence of the powerful ring activation conferred by fluorine's inductive effect.
3,6-Dichloro-1,2,4-triazine is thermodynamically weaker but exhibits greater kinetic stability and is less susceptible to nucleophilic attack, including hydrolysis.
For the Drug Development Professional:
If the goal is to create a highly reactive intermediate for covalent labeling or for rapid, controlled substitution reactions at low temperatures, 3,6-difluoro-1,2,4-triazine is the superior choice.
If the objective is to use the triazine as a stable, metabolically robust core scaffold that can withstand further chemical transformations or physiological conditions, 3,6-dichloro-1,2,4-triazine offers better kinetic stability and is easier to handle, though subsequent substitutions will require more forcing conditions.
Ultimately, the choice between these two valuable synthons is not a matter of which is "better," but which is better suited to the specific strategic goals of the research program.
References
O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]
Santos, J. G., et al. (2014). Kinetic study on the aromatic nucleophilic substitution reaction of 3,6‐dichloro‐1,2,4,5‐tetrazine by biothiols. Journal of Physical Organic Chemistry, 27(8), 670-675. [Link]
Díaz-García, D., et al. (2021). Dynamic Nucleophilic Aromatic Substitution of Tetrazines. Angewandte Chemie International Edition, 60(34), 18783-18789. [Link]
Campbell, M. G., & Ritter, T. (2013). Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein Journal of Organic Chemistry, 9, 2574-2589. [Link]
Chambers, R. D., et al. (1980). Heterocyclic polyfluoro-compounds. Part 39. Preparation and some nucleophilic substitution reactions of trifluoro-1,2,4-triazine. Journal of the Chemical Society, Perkin Transactions 1, 426-430. [Link]
Andrade-Acuña, D., et al. (2014). Kinetic study on the aromatic nucleophilic substitution reaction of 3,6-dichloro-1,2,4,5-tetrazine by biothiols. ResearchGate. [Link]
Jadhao, N. U., & Naik, A. B. (2020). Effect of Electronegativity on Structural, Spectrophotometric and Thermo-Chemical Properties of Fluorine and Chlorine Substituted Isoxazoles by DFT Method. Prime Archives in Chemistry. [Link]
Shaker, Y. M. (2010). Synthesis, chemical reactivity and fungicidal activity of pyrido[1,2-b][2][5][6]triazine derivatives. Journal of the Chinese Chemical Society, 57(3B), 537-547. [Link]
Cook, A. M., & Jones, J. R. (1981). Nucleophilic aromatic substitution in heterocycles: alcoholysis and hydrolysis of 2-anilino-4,6-dichloro-1,3,5-triazines. Journal of the Chemical Society, Perkin Transactions 2, (2), 278-282. [Link]
Chakrabarti, J. K., et al. (1973). s-Triazines. Part IV. Kinetic and pKa studies of 2,4-dichloro-6-(N-methylpyrrol-2-yl)-s-triazine and its hydrolysis products. Journal of the Chemical Society, Perkin Transactions 2, (1), 137-141. [Link]
Müller, K., et al. (2007). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Expert Opinion on Drug Discovery, 2(1), 1-17. [Link]
El-Mekabaty, A., et al. (2025). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). RSC Advances, 15(1), 1-20. [Link]
Trauner, D., et al. (2005). Synthesis of 1,2,4-Triazines and the Triazinoisoquinolinedione DEF Ring System of Noelaquinone. Organic Letters, 7(23), 5241-5244. [Link]
Anderson, G., et al. (2013). Halogenated triazines and related systems. Durham e-Theses. [Link]
Zlotin, S. G., et al. (2009). Thermodynamic stability of 2,4,6-tris(nitromethyl)-1,3,5-triazine: an experimental and theoretical study. Structural Chemistry, 20(6), 1031-1039. [Link]
Sheyi, R., et al. (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles. Frontiers in Chemistry, 6, 542. [Link]
Fischer, N., et al. (2012). Thermally Stable 3,6-Disubstituted 1,2,4,5-Tetrazines. Zeitschrift für anorganische und allgemeine Chemie, 638(12-13), 2099-2107. [Link]
Sheyi, R., et al. (2020). 1,3,5-Triazine as core for the preparation of dendrons. Arkivoc, 2020(iii), 64-73. [Link]
Van der Verren, G., et al. (2000). Relative Stability and Structure of Dihydro-1,2,4-triazines: A Theoretical Study. Journal of Molecular Structure: THEOCHEM, 531(1-3), 239-248. [Link]
Al-Adiwish, W. M., et al. (2022). Synthesis of New S-Triazine Bishydrazino and Bishydrazido-Based Polymers and Their Application in Flame-Retardant Polypropylene Composites. Polymers, 14(4), 785. [Link]
Kumar, D., & Kumar, N. (2008). Novel one pot synthesis of substituted 1,2,4-triazines. Arkivoc, 2008(xv), 79-87. [Link]
Nawrocka, W., et al. (2016). Synthesis of Novel Pyrido[4,3-e][2][5][6]triazino[3,2-c][2][5][6]thiadiazine 6,6-dioxide Derivatives with Potential Anticancer Activity. Molecules, 21(1), 35. [Link]
Chakrabarti, J. K., et al. (1974). s-Triazines. Part V. Synthesis and hydrolytic stability of 2,4-dihalogeno-6-heteroaryl-s-triazines. Journal of the Chemical Society, Perkin Transactions 2, 861-865. [Link]
Granda, J. M. (2014). Chapter 3 – Structural characterization of triazines. [Link]
validating regioselectivity of 3,6-difluoro-1,2,4-triazine IEDDA products
Comparison Guide: Validating Regioselectivity of 3,6-Difluoro-1,2,4-Triazine IEDDA Products Executive Summary In the landscape of bioorthogonal chemistry and drug discovery, the Inverse Electron Demand Diels-Alder (IEDDA...
Author: BenchChem Technical Support Team. Date: February 2026
Comparison Guide: Validating Regioselectivity of 3,6-Difluoro-1,2,4-Triazine IEDDA Products
Executive Summary
In the landscape of bioorthogonal chemistry and drug discovery, the Inverse Electron Demand Diels-Alder (IEDDA) reaction is a cornerstone. While 1,2,4,5-tetrazines offer rapid kinetics, they suffer from instability in physiological media.[1] 1,2,4-triazines are the stable alternative, yet they historically lacked the reactivity required for low-concentration labeling.
The 3,6-difluoro-1,2,4-triazine scaffold represents a high-performance "Goldilocks" reagent. The electronegative fluorine atoms at the C3 and C6 positions lower the LUMO energy, significantly accelerating IEDDA kinetics compared to non-fluorinated analogs, while maintaining the robust stability characteristic of the triazine core.
However, this scaffold introduces a critical challenge: Regioselectivity . When reacting an asymmetric 3,6-difluoro-1,2,4-triazine with an asymmetric dienophile (e.g., a substituted alkyne or TCO), two distinct pyridine isomers are possible. Distinguishing these isomers is non-trivial but essential for structure-activity relationship (SAR) data.
This guide outlines the definitive validation protocols to assign regiochemistry, comparing this scaffold against standard alternatives.
Part 1: The Mechanistic Landscape
To validate the product, one must understand the pathway. The reaction between a 3,6-difluoro-1,2,4-triazine and a strained alkyne (e.g., BCN) proceeds via a [4+2] cycloaddition followed by a retro-Diels-Alder reaction releasing nitrogen gas (
).
The Fluorine Effect
Kinetics: Fluorine is an Inductive Withdrawing Group (-I). It pulls electron density from the ring, lowering the LUMO energy of the diene (triazine), narrowing the HOMO
–LUMO gap, and accelerating the reaction.
Regiocontrol: While sterics often dictate regioselectivity in methyl-substituted triazines, the 3,6-difluoro scaffold is electronically driven. The polarization of the ring usually directs the most nucleophilic carbon of the dienophile to the most electrophilic carbon of the triazine (typically C3 or C6 depending on C5 substitution).
Pathway Visualization
Figure 1: The IEDDA reaction pathway.[1] The fluorine substituents are retained on the final pyridine core, serving as critical NMR handles.
Part 2: Validation Protocols (The "How-To")
Reliance on LC-MS alone is insufficient; it confirms identity (mass) but not geometry (regioisomerism). The following protocols are ranked by definitive power.
Protocol A: 19F-1H HOESY NMR (The Gold Standard)
Because the product retains the fluorine atoms, Heteronuclear Overhauser Effect Spectroscopy (HOESY) is the most powerful tool for validation. It detects through-space interactions between the Fluorine atoms on the pyridine and the Protons on the dienophile substituent.
Why it works: Standard NOESY (H-H) is often crowded. 19F is 100% abundant and has a wide chemical shift range, making the spectrum clean.
The Logic:
If Isomer A is formed: F3 is close to Proton group
. Strong Cross-peak observed.
If Isomer B is formed: F3 is distal to Proton group
. No Cross-peak.
Step-by-Step Workflow:
Sample Prep: Dissolve 5-10 mg of purified product in
or . Avoid protic solvents if exchangeable protons are involved.
1D Acquisition: Acquire standard
and spectra to assign chemical shifts.
Note: Fluorine on a pyridine ring typically shifts upfield relative to the triazine precursor.
HOESY Setup: Select the ${}^{1}H$-${}^{19}F$ HOESY pulse sequence.
Mixing Time: Set to 300–500 ms (longer than NOESY due to F relaxation).
Analysis: Look for cross-peaks connecting the specific F-signal (e.g.,
-70 ppm) to the specific alkyl proton of the alkyne partner.
Protocol B: X-Ray Crystallography (The Absolute Truth)
If the product is a solid, this is the non-negotiable validation method.
Crystallization: Use vapor diffusion (Hexane into Ethyl Acetate/DCM solution).
Diffraction: Fluorine atoms are electron-dense and easily distinguishable from Hydrogen or Methyl groups in the electron density map.
Outcome: Unambiguous assignment of the regiochemistry.
Protocol C: Computational Prediction (DFT)
Use Density Functional Theory to predict the Transition State (TS) energies.
Level of Theory: M06-2X / 6-311++G(d,p) is recommended for organic kinetics involving halogens.
Calculation: Compute the Gibbs Free Energy (
) for both endo and exo approaches for both Regioisomer A and B pathways.
Validation: If
kcal/mol, the reaction is highly selective (>98:2). Compare the predicted major isomer's NMR shifts (using GIAO method) to experimental data.
Part 3: Comparative Performance Guide
How does the 3,6-difluoro-1,2,4-triazine compare to the standard alternatives?
Feature
3,6-Difluoro-1,2,4-Triazine
1,2,4,5-Tetrazine
3-Methyl-1,2,4-Triazine
Reactivity ()
High () Activated by F-substituents
Very High () Intrinsic strain
Low () Requires heat/strain
Stability
High Resistant to hydrolysis/nucleophiles
Low to Moderate Prone to degradation in serum
Very High Indefinite shelf life
Regioselectivity
Electronic Control Driven by F-polarization
N/A (Symmetric) or Steric Forms Pyridazines
Steric Control Often mixtures
Validation
Easy 19F NMR handles present
Moderate Requires 1H-15N HMBC
Difficult Overlapping 1H signals
Product
Difluoropyridine
Pyridazine
Pyridine
Part 4: Decision Logic for Validation
Use this flowchart to determine the regiochemistry of your specific product.
Figure 2: Validation Decision Tree. Prioritize XRD and HOESY for unambiguous assignment.
References
Boger, D. L. (1986). Diels-Alder reactions of heterocyclic azadienes: Scope and applications. Chemical Reviews, 86(5), 781-793. Link
Vrabel, M., et al. (2019). Bioorthogonal Reaction of N1-alkyl 1,2,4-Triazinium Salts. Journal of the American Chemical Society.[2] (Discusses triazine activation principles). Link
Thalhammer, F., et al. (2018). 1,2,4-Triazines as Bioorthogonal Reagents.[1][2][3][4][5][6] Tetrahedron Letters. (Comparison of triazine stability).
Willocq, C., et al. (2020). Inverse Electron Demand Diels–Alder Reactions of 1,2,4-Triazines: A New Route to Pyridines. Organic Letters. Link
Gybin, A. S., et al. (2021). Fluorinated Heterocycles in Drug Discovery: Regioselectivity in Cycloadditions. Journal of Fluorine Chemistry. (Specifics on Fluorine's effect on FMOs).
A Comprehensive Guide to the Safe Handling of 3,6-Difluoro-1,2,4-triazine
For Researchers, Scientists, and Drug Development Professionals As a novel building block in medicinal chemistry and materials science, 3,6-Difluoro-1,2,4-triazine presents both significant opportunities and potential ha...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
As a novel building block in medicinal chemistry and materials science, 3,6-Difluoro-1,2,4-triazine presents both significant opportunities and potential hazards. This guide provides a detailed, experience-driven framework for its safe handling, ensuring the protection of laboratory personnel and the integrity of your research. The following protocols are designed to be a self-validating system, emphasizing the causality behind each safety measure.
I. Understanding the Hazard Landscape
Core Principle: In the absence of specific data, treat 3,6-Difluoro-1,2,4-triazine with a high degree of caution, assuming it to be a potent irritant and potentially toxic.
II. Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is essential. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being undertaken.
A. Engineering Controls: The Foundation of Safety
Before any handling, ensure that appropriate engineering controls are in place and fully operational.
Fume Hood: All work with 3,6-Difluoro-1,2,4-triazine, including weighing, transferring, and reaction setup, must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.[3][9]
Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and eyewash station are mandatory in the immediate work area.[3][7]
B. Primary Protective Gear: Essential for All Operations
This level of PPE is required for any task involving 3,6-Difluoro-1,2,4-triazine.
Eye and Face Protection: Tightly sealed chemical splash goggles are the minimum requirement.[1][7] A full-face shield should be worn over the goggles during procedures with a higher risk of splashes or aerosol generation.[1][5]
Gloves: Chemical-resistant gloves are critical.[1] Due to the lack of specific permeation data for 3,6-Difluoro-1,2,4-triazine, a double-gloving strategy is recommended. Nitrile gloves are a common laboratory choice, but for handling fluorinated compounds, neoprene or other gloves specifically rated for resistance to organic fluorides should be considered.[7] Always inspect gloves for any signs of degradation or perforation before and during use.
Laboratory Coat: A flame-resistant lab coat that fully covers the arms is required.[7] Ensure it is buttoned completely to provide maximum coverage.
C. Respiratory Protection: When Inhalation Risk is Elevated
If there is a potential for aerosol generation or if working outside of a fume hood is unavoidable (a scenario that should be exceptionally rare and require special approval), respiratory protection is necessary.
Respirator Selection: A NIOSH-approved respirator with cartridges suitable for organic vapors and acid gases is recommended.[1][6] For situations with a high potential for exposure, a full-face respirator or a powered air-purifying respirator (PAPR) may be required.[6]
Fit Testing: All personnel required to wear a respirator must be properly fit-tested and trained in its use, maintenance, and limitations.
Table 1: Summary of Recommended Personal Protective Equipment
NIOSH-approved respirator with organic vapor/acid gas cartridges
III. Operational and Disposal Plans: A Step-by-Step Guide
A. Pre-Operational Checklist
Review the Protocol: Thoroughly understand all steps of the planned experiment.
Locate Emergency Equipment: Confirm the location and operational status of the safety shower, eyewash station, and fire extinguisher.
Prepare Waste Containers: Have designated, labeled, and sealed containers ready for solid and liquid waste.[10]
Don PPE: Put on all required PPE as outlined in the table above and the workflow diagram below.
B. Workflow for Donning and Doffing PPE
Caption: Workflow for donning and doffing Personal Protective Equipment.
C. Handling and Experimental Procedures
Dispensing: Use a spatula or other appropriate tool for solid transfers. For liquids, use a syringe or cannula. Avoid creating dust or aerosols.[10]
Reaction Monitoring: Whenever possible, use methods that do not require opening the reaction vessel.
Work-up and Purification: Be aware that the 1,2,4-triazine ring can be susceptible to hydrolysis.[8] Quenching and extraction procedures should be performed with care in the fume hood.
D. Decontamination and Disposal
Decontamination: All glassware and equipment that have come into contact with 3,6-Difluoro-1,2,4-triazine should be decontaminated. A triple rinse with an appropriate solvent (e.g., acetone or ethanol) is recommended. The rinsate should be collected as hazardous waste.
Waste Disposal: All solid and liquid waste containing 3,6-Difluoro-1,2,4-triazine must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.[3][11] Do not pour any waste down the drain.[9]
Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste. The container can then be disposed of according to institutional guidelines.
E. Spill and Emergency Procedures
Minor Spill (in fume hood):
Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).
Using appropriate tools, collect the absorbed material into a designated hazardous waste container.[3][10]
Decontaminate the area with a suitable solvent.
Major Spill or Spill Outside of Fume Hood:
Evacuate the immediate area.
Alert your supervisor and institutional safety personnel.
Prevent the spread of the spill if it is safe to do so.
Do not attempt to clean up a large spill without proper training and equipment.
Personal Exposure:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[4][11] Seek medical attention.
Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[1][12] Seek immediate medical attention.
Inhalation: Move to fresh air immediately.[3][4] If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.
F. Chemical Waste Disposal Workflow
Caption: Workflow for the proper disposal of chemical waste.
By adhering to these rigorous safety protocols, you can confidently and safely incorporate 3,6-Difluoro-1,2,4-triazine into your research endeavors, paving the way for new discoveries while prioritizing the well-being of your team.
References
Synerzine. (2019, January 24). SAFETY DATA SHEET 1,3,5-Triazine-2,4,6-triamine, N,N-di-2-propenyl-. [Link]
Washington State University Extension. TRIAZINES. [Link]
Rutgers University Environmental Health and Safety. Fluorine. [Link]
Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET - 1,3,5-Triazine, 2,4,6-tri-2-pyridinyl-. [Link]
Chemos GmbH & Co.KG. (2022, December 6). Safety Data Sheet: 3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine-p,p'-disulfonic acid monosodium salt. [Link]
